3-chloro-N-[4-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]benzamide

• IUPAC Name: 3-chloro-N-[4-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]benzamide
• InChI: InChI=1S/C21H15ClN4O2/c1-13-24-19-18(6-3-11-23-19)21(28)26(13)17-9-7-16(8-10-17)25-20(27)14-4-2-5-15(22)12-14/h2-12H,1H3,(H,25,27)
• InChI Key: KHHOASQAKDEYFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=N2)C(=O)N1C3=CC=C(C=C3)NC(=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C21H15ClN4O2
• Molecular Weight: 390.8 g/mol
• CAS No.: 921866-28-6

Description

“3-chloro-N-[4-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]benzamide” is a compound that belongs to the class of pyridopyrimidines. Pyridopyrimidines are six-membered unsaturated ring compounds composed of carbon and nitrogen. They are found throughout nature in various forms and have enhanced biological potential.

Synthesis Analysis

The synthesis of pyridopyrimidines involves several steps. One method involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, followed by cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N, N-dimethylpropionamide, N-methylation, and condensation at the methyl group of compound 12.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of pyridopyrimidines include condensation, cyclization, elimination, methylation, and further condensation.

Future Directions

Pyridopyrimidines have shown therapeutic interest and have been approved for use as therapeutics. They have been studied in the development of new therapies, as evidenced by numerous publications, studies, and clinical trials. This creates interest among researchers who have synthesized a variety of pyrimidine derivatives.